Cas no 2097921-12-3 (N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide)

• Product Name: N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide
• CAS No: 2097921-12-3
• MF: C₁₉H₂₂N₂OS
• MW: 326.455783367157
• CID: 5469558
• Update Time: 2025-11-07

N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide
• N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(4-methylsulfanylphenyl)propanamide

• Inchi： 1S/C19H22N2OS/c1-23-17-8-2-14(3-9-17)5-11-19(22)21-13-15-4-10-18(20-12-15)16-6-7-16/h2-4,8-10,12,16H,5-7,11,13H2,1H3,(H,21,22)
• InChI Key： ATSPHYPMALKYDD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(NCC1=CN=C(C=C1)C1CC1)=O

Computed Properties

• Exact Mass: 326.14528450 g/mol
• Monoisotopic Mass: 326.14528450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 326.5
• XLogP3: 2.9
• Topological Polar Surface Area: 67.3

Additional information on N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide

N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide (CAS No. 2097921-12-3): A Comprehensive Overview

N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide (CAS No. 2097921-12-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique structural features, presents a promising candidate for various applications. Its molecular structure combines a cyclopropylpyridine moiety with a methylsulfanylphenyl group, creating a versatile scaffold for further chemical modifications.

The growing interest in N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide stems from its potential as a building block in drug discovery. Researchers are particularly intrigued by its ability to interact with biological targets while maintaining favorable pharmacokinetic properties. The compound's CAS 2097921-12-3 serves as a unique identifier in chemical databases, facilitating its tracking in scientific literature and patent applications.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, making N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide particularly relevant. The compound's cyclopropyl group adds steric constraints that can enhance binding specificity, while the methylsulfanyl moiety offers opportunities for further derivatization. These features align with current trends in fragment-based drug design and targeted therapeutics.

The synthesis of CAS 2097921-12-3 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, addressing common questions about its identification and quality control. These analytical methods are crucial for researchers seeking to verify the compound's structure and purity for their applications.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes for compounds like N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide. Researchers are exploring catalytic methods and solvent alternatives that reduce environmental impact while maintaining yield and purity. This aligns with the pharmaceutical industry's increasing focus on process chemistry optimization.

The compound's potential extends beyond pharmaceuticals. Its structural features make it interesting for agrochemical applications, particularly in the development of novel crop protection agents. The methylsulfanyl group in CAS 2097921-12-3 may contribute to biological activity against certain pests or pathogens, though extensive testing would be required to confirm such applications.

From a commercial perspective, N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide represents a niche but growing segment in fine chemicals. Suppliers typically offer it in research quantities, with purity levels ranging from 95% to 98% or higher for specific applications. The compound's price reflects its specialized nature and the complexity of its synthesis.

Storage and handling of CAS 2097921-12-3 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. These storage conditions address common concerns about compound stability and shelf life, which are frequent topics in research discussions.

Recent patent literature reveals growing intellectual property activity surrounding pyridine-containing compounds similar to N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide. This suggests potential therapeutic applications that may emerge in coming years, making the compound particularly interesting for drug discovery programs focusing on central nervous system targets or metabolic disorders.

The analytical characterization of CAS 2097921-12-3 presents several interesting challenges and opportunities. The compound's UV absorption characteristics make it suitable for certain detection methods, while its mass spectral fragmentation pattern provides distinctive markers for identification. These properties are valuable for researchers developing analytical methods or conducting metabolic studies.

In formulation development, the physicochemical properties of N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide become particularly important. Its logP value and solubility profile influence potential delivery methods, addressing common formulation challenges in pharmaceutical development. These parameters are frequently searched by formulation scientists evaluating new chemical entities.

The future outlook for CAS 2097921-12-3 appears promising as research continues to uncover new applications for heterocyclic compounds with similar structural features. The compound's versatility makes it a valuable tool for medicinal chemists exploring structure-activity relationships, particularly in programs targeting protein-protein interactions or allosteric modulation.

As with many specialized research chemicals, the availability of N-[(6-cyclopropylpyridin-3-yl)methyl]-3-[4-(methylsulfanyl)phenyl]propanamide may vary depending on supplier capacity and demand. Researchers are advised to verify current lead times and purity specifications when planning experiments involving this compound. This practical consideration addresses a common concern in experimental planning.

The scientific community continues to explore the full potential of CAS 2097921-12-3, with particular interest in its structure-activity relationships and potential as a scaffold for further derivatization. As new synthetic methods emerge and biological screening becomes more sophisticated, this compound may find applications in unexpected areas of chemical biology and materials science.